N-propyl-2,3-dihydro-1H-inden-1-amine
Overview
Description
“N-propyl-2,3-dihydro-1H-inden-1-amine” is a chemical compound with the molecular weight of 175.27 . It is also known as N-(2,3-dihydro-1H-inden-1-yl)-N-propylamine .
Molecular Structure Analysis
The molecular structure of “N-propyl-2,3-dihydro-1H-inden-1-amine” can be represented by the InChI code:1S/C12H17N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h3-6,12-13H,2,7-9H2,1H3 . Physical And Chemical Properties Analysis
“N-propyl-2,3-dihydro-1H-inden-1-amine” is a liquid at room temperature .Scientific Research Applications
Monoamine Oxidase B Inhibitors
“N-propyl-2,3-dihydro-1H-inden-1-amine” derivatives have been found to be potent and selective inhibitors of Monoamine Oxidase B (MAO-B) . This enzyme plays a crucial role in the metabolism of monoamine neurotransmitters in the brain. Inhibition of MAO-B has been an effective strategy for the treatment of Parkinson’s disease .
Antibacterial and Antifungal Properties
Derivatives of “N-propyl-2,3-dihydro-1H-inden-1-amine” have been synthesized and tested for their antimicrobial activities . They have shown potent antibacterial action against both Gram-positive and Gram-negative bacteria, and also demonstrated antifungal properties against certain fungal agents .
Drug Synthesis
“N-propyl-2,3-dihydro-1H-inden-1-amine” is a chemical compound utilized in scientific research due to its diverse applications. It exhibits excellent properties for drug synthesis, making it a valuable asset in various scientific endeavors.
Catalyst Development
This compound also shows potential in the development of catalysts. Catalysts are substances that increase the rate of a chemical reaction by reducing the energy barrier of the reaction.
Material Science Exploration
“N-propyl-2,3-dihydro-1H-inden-1-amine” is also used in the exploration of material science. Material science is an interdisciplinary field involving the properties of matter and its applications to various areas of science and engineering.
Dual PDE4/AChE Inhibitors
Derivatives of “N-propyl-2,3-dihydro-1H-inden-1-amine” have been designed, synthesized, and evaluated as dual PDE4/AChE inhibitors . Both PDE4 and AChE inhibitors display improvement in cognitive and memory function, making them potential treatments for Alzheimer’s disease .
Safety and Hazards
Mechanism of Action
Target of Action
N-propyl-2,3-dihydro-1H-inden-1-amine is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , indicating that they may have diverse targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives, including N-propyl-2,3-dihydro-1H-inden-1-amine, may interact with their targets to modulate these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound may influence multiple biochemical pathways.
Result of Action
The wide range of biological activities associated with indole derivatives suggests that this compound may have diverse molecular and cellular effects .
properties
IUPAC Name |
N-propyl-2,3-dihydro-1H-inden-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h3-6,12-13H,2,7-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSAZJUHKYQQWFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1CCC2=CC=CC=C12 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-propyl-2,3-dihydro-1H-inden-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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